Cas no 20734-40-1 ( )
structure
Product Name:
CAS No:20734-40-1
MF:C13H25NO2
MW:227.343104124069
CID:910388
PubChem ID:295414
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- NSC-164576
- DTXSID70304209
- NSC164576
- 20734-40-1
- 1-[Cyclohexyl(methyl)amino]-3-[(prop-2-en-1-yl)oxy]propan-2-ol
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- Inchi： 1S/C13H25NO2/c1-3-9-16-11-13(15)10-14(2)12-7-5-4-6-8-12/h3,12-13,15H,1,4-11H2,2H3
- InChI Key： HNETUZWEGUBQHT-UHFFFAOYSA-N
- SMILES： OC(COCC=C)CN(C)C1CCCCC1
Computed Properties
- Exact Mass: 227.18865
- Monoisotopic Mass: 227.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- PSA: 32.7
Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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